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Compound of Interest

Compound Name: 3,4,5-Trimethyloctane

CAS No.: 62016-44-8

Cat. No.: B15920774

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of the

branched alkane, 3,4,5-trimethyloctane. The primary method detailed is a robust two-step

approach involving the formation of a tertiary alcohol via a Grignard reaction, followed by its

reduction to the final alkane product. This methodology is fundamental in organic synthesis for

constructing complex carbon frameworks.
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Property Value

Molecular Formula C₁₁H₂₄[1][2][3][4]

Molecular Weight 156.31 g/mol [1][2][3]

Boiling Point 181°C[1]

Density 0.7600 g/cm³[1]

Refractive Index 1.4250[1]

CAS Number 62016-44-8[2][3][4]

Method 1: Two-Step Synthesis via Grignard
Reaction and Reduction
This versatile method involves two key stages:

Grignard Reaction: Reaction of a ketone with a Grignard reagent to form a tertiary alcohol

intermediate. Grignard reagents are potent nucleophiles that excel at forming new carbon-

carbon bonds.[5]

Reduction: Conversion of the tertiary alcohol to the corresponding alkane.

This approach allows for significant flexibility in molecular design through the careful selection

of the ketone and Grignard reagent starting materials.[5]

Retrosynthetic Analysis
A logical retrosynthetic disconnection of 3,4,5-trimethyloctane at the C4-C5 bond suggests

two viable pathways:

Pathway A: Reaction of sec-butylmagnesium bromide with 4-methyl-3-heptanone.

Pathway B: Reaction of (1,2-dimethylpropyl)magnesium bromide with 3-pentanone.

This protocol will detail Pathway B.
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Caption: Synthetic pathway for 3,4,5-trimethyloctane via Grignard reaction.
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Reagent Formula Molar Mass ( g/mol )

Magnesium turnings Mg 24.31

2-Bromopentane C₅H₁₁Br 151.04

3-Pentanone C₅H₁₀O 86.13

Anhydrous Diethyl Ether (C₂H₅)₂O 74.12

Iodine I₂ 253.81

Hydrochloric Acid (conc.) HCl 36.46

Sulfuric Acid (conc.) H₂SO₄ 98.08

Palladium on Carbon (10%) Pd/C -

Sodium Bicarbonate NaHCO₃ 84.01

Anhydrous Sodium Sulfate Na₂SO₄ 142.04

Pentane C₅H₁₂ 72.15

Step 1: Preparation of (1,2-dimethylpropyl)magnesium bromide (Grignard Reagent)

Setup: All glassware must be rigorously dried in an oven at >120°C overnight or flame-dried

under vacuum and cooled under an inert atmosphere (e.g., argon or nitrogen).[6]

Initiation: Place magnesium turnings (1.1 eq) in a round-bottom flask equipped with a

dropping funnel and a condenser. Add a small crystal of iodine to activate the magnesium.[5]

[6] Add anhydrous diethyl ether to cover the magnesium.

Formation: Prepare a solution of 2-bromopentane (1.0 eq) in anhydrous diethyl ether in the

dropping funnel. Add a small portion (~5-10%) of the alkyl halide solution to the magnesium

suspension. The reaction should initiate, indicated by the disappearance of the iodine color

and gentle refluxing.[6] If the reaction does not start, gentle warming may be required.

Once initiated, add the remainder of the 2-bromopentane solution dropwise at a rate that

maintains a gentle reflux.[6]
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After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete reaction.

Cool the Grignard reagent solution to 0 °C in an ice bath.

Step 2: Reaction with 3-Pentanone to form 4-ethyl-3,4,5-trimethyloctan-4-ol

Prepare a solution of 3-pentanone (1.0 eq) in anhydrous diethyl ether and add it dropwise to

the stirred Grignard reagent at 0 °C.[5][6]

After the addition is complete, allow the mixture to warm to room temperature and stir for 1

hour.[5]

Workup: Carefully pour the reaction mixture over a mixture of crushed ice and a saturated

aqueous NH₄Cl solution.[5]

Transfer the mixture to a separatory funnel, separate the ether layer, and extract the

aqueous layer with diethyl ether (2-3 times).[6]

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate the solvent under reduced pressure to yield the crude tertiary alcohol.

[6]

Step 3: Reduction of the Tertiary Alcohol to 3,4,5-Trimethyloctane

This reduction is achieved via a two-step dehydration-hydrogenation sequence.

Dehydration:

Place the crude tertiary alcohol in a round-bottom flask.

Add a catalytic amount of a strong acid (e.g., concentrated H₂SO₄ or p-toluenesulfonic

acid).

Heat the mixture to distill the resulting alkene (a mixture of isomers of 4-ethyl-3,4,5-

trimethyloct-4-ene).
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Wash the distillate with saturated sodium bicarbonate solution and then with water. Dry the

organic layer over anhydrous Na₂SO₄.

Hydrogenation:

Dissolve the obtained alkene in a suitable solvent (e.g., ethanol or ethyl acetate).

Add a catalytic amount of 10% Palladium on Carbon (Pd/C).

Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator)

and stir vigorously until hydrogen uptake ceases.

Filter the reaction mixture through a pad of Celite to remove the catalyst.

Remove the solvent under reduced pressure.

Step 4: Purification

Purify the crude product by fractional distillation or flash column chromatography on silica gel

(eluting with hexanes or pentane) to afford pure 3,4,5-trimethyloctane.[5]
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Caption: Experimental workflow for the synthesis of 3,4,5-trimethyloctane.
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Troubleshooting and Optimization
Issue Potential Cause Recommended Solution

Grignard reaction fails to

initiate

Passivating layer of

magnesium oxide on the

magnesium surface; presence

of moisture.[6]

Use fresh, high-quality

magnesium turnings. Activate

with a small crystal of iodine,

1,2-dibromoethane, or by

mechanical crushing. Ensure

all glassware and solvents are

scrupulously dry.[6]

Low yield of tertiary alcohol

Wurtz coupling: Grignard

reagent reacts with the starting

alkyl halide.[6]

Ensure slow, dropwise addition

of the alkyl halide during

Grignard formation to keep its

concentration low.[6]

Enolization of ketone: The

Grignard reagent acts as a

base, abstracting an α-

hydrogen from the ketone.[7]

Use a less sterically hindered

Grignard reagent if possible.

Perform the reaction at a lower

temperature.

Incomplete reduction
Inefficient dehydration or

hydrogenation.

Ensure sufficient heating and

acid catalyst for complete

dehydration. For

hydrogenation, ensure the

catalyst is active and the

system is free of catalyst

poisons.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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